Cas no 1220419-39-5 (tert-butyl (2E)-3-(5-bromopyridin-3-yl)prop-2-enoate)

tert-butyl (2E)-3-(5-bromopyridin-3-yl)prop-2-enoate structure

1220419-39-5 structure

Product Name:tert-butyl (2E)-3-(5-bromopyridin-3-yl)prop-2-enoate

CAS No:1220419-39-5

Molecular Formula:C₁₂H₁₄BrNO₂

Molecular Weight:284.149062633514

CID:6614469

PubChem ID:59353280

tert-butyl (2E)-3-(5-bromopyridin-3-yl)prop-2-enoate Properties

Names and Identifiers

- tert-butyl (2E)-3-(5-bromopyridin-3-yl)prop-2-enoate
- (E)-tert-butyl 3-(5-bromopyridin-3-yl)acrylate
- ITWAJFFCKZFUBO-SNAWJCMRSA-N
- SCHEMBL3350951
- EN300-1456033
- 1220419-39-5
- InChIKey： ITWAJFFCKZFUBO-SNAWJCMRSA-N
- Inchi： 1S/C12H14BrNO2/c1-12(2,3)16-11(15)5-4-9-6-10(13)8-14-7-9/h4-8H,1-3H3/b5-4+
- SMILES： BrC1=CN=CC(=C1)/C=C/C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 283.02079g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 283.02079g/mol
Heavy Atom Count: 16
Complexity: 271
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Topological Polar Surface Area: 39.2Å²

tert-butyl (2E)-3-(5-bromopyridin-3-yl)prop-2-enoate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1456033-0.05g	tert-butyl (2E)-3-(5-bromopyridin-3-yl)prop-2-enoate	1220419-39-5		0.05g	$683.0

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Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

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